Lipid N2-3L

• Molecular Formula: C48H93N3O8
• Molecular Weight: 840.3 g/mol
• InChI: InChI=1S/C48H93N3O8/c1-4-7-10-13-15-16-17-18-19-20-21-22-23-25-28-32-46(54)57-42-37-51(39-44-59-48(56)49-33-29-34-50(35-40-52)36-41-53)38-43-58-47(55)45(30-26-12-9-6-3)31-27-24-14-11-8-5-2/h18-19,45,52-53H,4-17,20-44H2,1-3H3,(H,49,56)/b19-18-
• InChIKey: NKBLIRCFPYOMID-HNENSFHCSA-N

Lipid N2-3L: Ionizable Lipid for SMLNPs

Lipid N2-3L (CAS 2924606-55-1) is a synthetic ionizable cationic lipid characterized by an experimentally determined pKa of 8.99 . It is specifically engineered for the generation of supramolecular lipid nanoparticles (SMLNPs), a platform distinct from conventional lipid nanoparticles (LNPs), designed for the intracellular delivery of mRNA [1]. The compound's molecular formula is C₄₈H₉₃N₃O₈, with a molecular weight of approximately 840.3 g/mol [2].

Platform SMLNP host-guest assembly

Cargo mRNA + adjuvant co-delivery research

Ionization Distinct pKa for endosomal escape studies

• [1] Qi, S., Zhang, X., Yu, X., et al. Supramolecular Lipid Nanoparticles Based on Host-Guest Recognition: A New Generation Delivery System of mRNA Vaccines For Cancer Immunotherapy. Advanced Materials, 2024, 36(23), e2311574. DOI: 10.1002/adma.202311574 View Source
• [2] Lipid N2-3L, CAS [2924606-55-1]; GlpBio, Catalog No. GC92067, https://www.glpbio.com/lipid-n2-3l.html View Source

Why Generic Lipids Fail vs Lipid N2-3L

Lipid N2-3L is not a direct substitute for clinically-established ionizable lipids such as SM-102, ALC-0315, or DLin-MC3-DMA. Its high pKa of 8.99 represents a significant deviation from the optimal range (pKa 6.0–6.7) for conventional LNP-based mRNA delivery, a parameter critical for endosomal escape and reducing off-target toxicity [1]. This physicochemical divergence necessitates a fundamentally different formulation strategy; Lipid N2-3L is specifically designed to function within a supramolecular lipid nanoparticle (SMLNP) architecture via host-guest chemistry, a system that co-delivers mRNA and adjuvants like R848 [2]. Consequently, simple molar substitution in established LNP protocols will not replicate its intended performance and may lead to formulation failure.

Replacing with SM-102, ALC-0315, or DLin-MC3-DMA may disrupt host-guest assembly and alter mRNA translation context.

pKa mismatch (approx. 6.5 for common ionizable lipids) can shift protonation and endosomal escape behavior in SMLNP.

Loss of supramolecular interactions may reduce co-delivery synergy and immunostimulatory profile reported for Lipid N2-3L SMLNPs.

• [1] Hassett, K.J., et al. Impact of ionizable lipid type on the pharmacokinetics and biodistribution of mRNA-lipid nanoparticles after intravenous and subcutaneous injection. Journal of Controlled Release, 2025. DOI: 10.1016/j.jconrel.2025.01.015 View Source
• [2] Qi, S., Zhang, X., Yu, X., et al. Supramolecular Lipid Nanoparticles Based on Host-Guest Recognition: A New Generation Delivery System of mRNA Vaccines For Cancer Immunotherapy. Advanced Materials, 2024, 36(23), e2311574. DOI: 10.1002/adma.202311574 View Source

Lipid N2-3L Comparative Evidence

mRNA Translation Efficiency

Lipid N2-3L exhibits an experimentally determined pKa of 8.99 , a value substantially higher than the clinically approved ionizable lipids SM-102, ALC-0315, and DLin-MC3-DMA, which have apparent pKa values around 6.5 [1]. This quantitative difference in protonation behavior alters the lipid's charge state at physiological pH and within the acidic endosomal compartment, directly impacting its ability to complex with mRNA and mediate endosomal escape. The elevated pKa is not an incremental change; it represents a distinct class of ionizable lipid requiring its specifically paired supramolecular nanoparticle (SMLNP) architecture [2].

mRNA translation efficiency

Head-to-head

Qualitatively enhanced vs. SM-102/ALC-0315 LNPs

Reported translation improvement in cellular assays

Quantitative fold change not specified; review primary data

Evidence Dimension	Ionizable Lipid pKa (Apparent)
Target Compound Data	8.99
Comparator Or Baseline	SM-102, ALC-0315, DLin-MC3-DMA (Baseline Range: ~6.5)
Quantified Difference	+2.49 (ΔpKa vs. ~6.5 baseline)
Conditions	Experimental determination (reported in vendor datasheets and literature for comparators)

Why This Matters

This substantial pKa difference precludes direct, plug-and-play substitution into existing LNP formulations, necessitating a unique procurement and formulation workflow specific to SMLNP development.

• [1] Lipid nanoparticles (LNPs) - Phospholipid Research Center. https://www.phospholipid-research-center.com/encyclopedia/lipid-nanoparticles-lnps/ View Source
• [2] Qi, S., Zhang, X., Yu, X., et al. Supramolecular Lipid Nanoparticles Based on Host-Guest Recognition: A New Generation Delivery System of mRNA Vaccines For Cancer Immunotherapy. Advanced Materials, 2024, 36(23), e2311574. DOI: 10.1002/adma.202311574 View Source

Antitumor Efficacy in MC-38 Model

Within the SMLNP platform, which relies on host-guest recognition, the inclusion of Lipid N2-3L has been shown to remarkably enhance the translation efficiency of encapsulated mRNA [1]. While a precise fold-change value is not provided in the abstract, the study's central claim establishes a functional superiority over the baseline SMLNP system lacking this specific lipid component, directly contributing to the reported superior antitumor efficacy in vivo [1].

Antitumor model response

Head-to-head

Tumor volume reduction and survival improvement in syngeneic colon cancer model

Supports model-response endpoint interpretation

Quantitative metrics from original study required for validation

Evidence Dimension	mRNA Translation Efficiency (Qualitative)
Target Compound Data	Remarkably enhanced
Comparator Or Baseline	SMLNP without Lipid N2-3L component (baseline)
Quantified Difference	Not quantified in available data; described as 'remarkably enhances'
Conditions	In vitro cell culture assays, as described in the primary research article

Why This Matters

This indicates that the SMLNP platform, with N2-3L as a key functional component, can achieve higher levels of protein expression from delivered mRNA, a critical performance metric for vaccine and therapeutic efficacy.

• [1] Qi, S., Zhang, X., Yu, X., et al. Supramolecular Lipid Nanoparticles Based on Host-Guest Recognition: A New Generation Delivery System of mRNA Vaccines For Cancer Immunotherapy. Advanced Materials, 2024, 36(23), e2311574. DOI: 10.1002/adma.202311574 View Source

Adjuvant Co-Delivery Immunostimulation

SMLNPs formulated with Lipid N2-3L and encapsulating a luciferase reporter mRNA demonstrate targeted accumulation at the injection site and, critically, within the draining lymph nodes of mice . This in vivo biodistribution profile is a quantitative, though not numerically reported, spatial endpoint that validates effective trafficking to secondary lymphoid organs, a prerequisite for robust vaccine-elicited immune responses .

Adjuvant co-delivery

Head-to-head

Promoted DC maturation and antigen presentation vs. adjuvant-free SMLNP

Reported immunostimulation pathway response

Data to verify in target dendritic cell assays

Evidence Dimension	In Vivo Biodistribution (Organ Targeting)
Target Compound Data	Accumulation at injection site and draining lymph nodes
Comparator Or Baseline	Baseline tissue distribution (implicit baseline)
Quantified Difference	Not numerically quantified; spatial accumulation confirmed
Conditions	In vivo murine model, subcutaneous injection of SMLNPs containing luciferase mRNA

Why This Matters

Confirmation of lymph node trafficking is a key differentiator for vaccine applications, demonstrating that the delivery system can effectively transport its cargo to the anatomical sites where adaptive immunity is initiated.

Lipid N2-3L Application Scenarios

mRNA Cancer Vaccines with Adjuvant Activity

Lipid N2-3L is the foundational ionizable lipid for the SMLNP platform, enabling the co-delivery of tumor antigen-encoding mRNA and immune-stimulating adjuvants like R848 [1]. This scenario leverages the lipid's high pKa and the supramolecular architecture to achieve enhanced mRNA translation and potent dendritic cell maturation, leading to superior antitumor efficacy in preclinical models [1].

Antitumor Efficacy in Syngeneic Models

Researchers aiming to study or therapeutically exploit lymph node trafficking should prioritize Lipid N2-3L-containing SMLNPs. The demonstrated accumulation in draining lymph nodes in vivo makes this a validated platform for investigating mRNA-based vaccines, immunomodulatory therapies, and the fundamental biology of adaptive immune priming.

Preclinical Formulation of Co-Delivery Systems Requiring Host-Guest Chemistry

Lipid N2-3L is specifically required for any formulation utilizing the SMLNP host-guest recognition strategy. This includes projects where the simultaneous, non-covalent encapsulation of a nucleic acid payload and a hydrophobic guest molecule (e.g., an adjuvant like R848) is essential for achieving synergistic therapeutic effects [1]. Generic ionizable lipids cannot support this complex supramolecular assembly.

Application

Selection Property

Validation Focus

SMLNP host-guest assembly research

Supramolecular interaction integrity

Co-encapsulation and structural endpoint validation

mRNA vaccine research with adjuvant co-delivery

Ionizable lipid pKa and assembly behavior

DC maturation and antigen presentation endpoints

Syngeneic tumor model response studies

SMLNP-mediated delivery performance

Tumor volume and survival endpoint interpretation

• [1] Qi, S., Zhang, X., Yu, X., et al. Supramolecular Lipid Nanoparticles Based on Host-Guest Recognition: A New Generation Delivery System of mRNA Vaccines For Cancer Immunotherapy. Advanced Materials, 2024, 36(23), e2311574. DOI: 10.1002/adma.202311574 View Source